Cas no 1202645-17-7 (tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate
• CAS No: 1202645-17-7
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• MDL: MFCD08443986
• CID: 2111123
• Update Time: 2025-10-28

tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-tert-butyl 3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
• tert-butyl(E)-3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
• EOS-60914
• 1-Piperidinecarboxylic acid, 3-[(dimethylamino)methylene]-4-oxo-, 1,1-dimethylethyl ester, (3E)-
• tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate

• MDL： MFCD08443986
• Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-6-11(16)10(9-15)8-14(4)5/h8H,6-7,9H2,1-5H3/b10-8+
• InChI Key： YUSMZDVTEOAHDL-CSKARUKUSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(=O)/C(=C/N(C)C)/C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate

tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate (CAS No. 1202645-17-7): A Comprehensive Overview

The compound tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate (CAS No. 1202645-17-7) is a highly specialized chemical intermediate with significant relevance in modern organic synthesis and pharmaceutical research. Its unique structural features, including the tert-butyl protecting group and the dimethylamino moiety, make it a versatile building block for the development of complex molecules. Researchers and chemists frequently search for this compound due to its potential applications in drug discovery, particularly in the synthesis of piperidine derivatives, which are pivotal in medicinal chemistry.

In recent years, the demand for tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate has surged, driven by its role in the synthesis of bioactive molecules. The compound’s carboxylate and oxopiperidine functionalities are particularly attractive for designing inhibitors and modulators targeting enzymes and receptors. This aligns with the growing interest in small molecule therapeutics and precision medicine, where tailored chemical structures are essential for achieving desired biological effects. Online searches often include queries like "piperidine derivatives in drug discovery" or "tert-butyl protected amines applications," reflecting the compound’s niche yet critical role.

The synthesis and characterization of CAS No. 1202645-17-7 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for research purposes. Its stability under various conditions makes it a reliable candidate for multi-step synthetic routes. Additionally, the compound’s E-configuration (as indicated by the (3E) notation) is a key feature that influences its reactivity and interaction with other molecules, a topic frequently explored in academic forums and research publications.

From an industrial perspective, tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly focused on optimizing its production to minimize waste and energy consumption, addressing broader environmental concerns. This aligns with trending topics like "eco-friendly chemical synthesis" and "green pharmaceuticals," which dominate scientific and regulatory discussions.

In summary, tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate (CAS No. 1202645-17-7) represents a critical tool in modern chemistry, bridging the gap between theoretical research and practical applications. Its structural complexity and functional diversity continue to inspire innovations in drug development and material science, making it a compound of enduring interest to the scientific community.